2-Methylthio-ATP

• CAS No.: 100020-57-3
• Product Name: 2-Methylthio-ATP
• Molecular Formula: C11H14N5Na4O13P3S
• Molecular Weight: 641.2 g/mol
• IUPAC Name: tetrasodium;[[[(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• Standard InChI: InChI=1S/C11H18N5O13P3S.4Na/c1-33-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21);;;;/q;4*+1/p-4/t4-,6-,7-,10-;;;;/m1..../s1
• Standard InChIKey: UEEFBRHXFDJPTA-KWIZKVQNSA-J
• Isomeric SMILES: CSC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+]
• SMILES: CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+]
• Appearance: Solid powder
• Description: 2MeSATP is a potent P2y-purine agonist. It acts by half-maximally activating glycogen phosphorylase at 20 nM to be about 25 times more effective than ATP.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-MeSATP; 2-methyl-thio-ATP; 2-methylthio-adenosine 5'-triphosphate; 2-methylthio-adenosine-5'-triphosphate; 2-methylthio-ATP; 2-methylthioadenosine 5'-triphosphate; 2MeSATP; MeSATP cpd
• Reference: 1: Bennett MR. The discovery of a new class of synaptic transmitters in smooth muscle 50 years ago and amelioration of coronary artery thrombosis. Acta Physiol (Oxf). 2013 Feb;207(2):236-43. doi: 10.1111/apha.12039. Epub 2012 Dec 14. Review. PubMed PMID: 23167304.; 2: Nicholas RA. Identification of the P2Y(12) receptor: a novel member of the P2Y family of receptors activated by extracellular nucleotides. Mol Pharmacol. 2001 Sep;60(3):416-20. Review. PubMed PMID: 11502870.; 3: Pavenstädt H, Henger A, Briner V, Greger R, Schollmeyer P. Extracellular ATP regulates glomerular endothelial cell function. J Auton Pharmacol. 1996 Dec;16(6):389-91. Review. PubMed PMID: 9131423.; 4: Lambrecht G. Design and pharmacology of selective P2-purinoceptor antagonists. J Auton Pharmacol. 1996 Dec;16(6):341-4. Review. PubMed PMID: 9131412.; 5: Hillaire-Buys D, Chapal J, Bertrand G, Petit P, Loubatières-Mariani MM. Purinergic receptors on insulin-secreting cells. Fundam Clin Pharmacol. 1994;8(2):117-27. Review. PubMed PMID: 8020870.; 6: Keppens S. The complex interaction of ATP and UTP with isolated hepatocytes. How many receptors? Gen Pharmacol. 1993 Mar;24(2):283-9. Review. PubMed PMID: 8482512.
• PubChem Compound: 16218831
• Last Modified: Nov 11 2021